2-(Pyrimidin-5-yl)acetamide
Overview
Description
2-(Pyrimidin-5-yl)acetamide, also known as PAA, is a chemical compound that has attracted significant research interest due to its potential applications in the field of medicinal chemistry. This molecule is a pyrimidine derivative, which means that it contains a heterocyclic ring structure made up of carbon and nitrogen atoms. In
Scientific Research Applications
Anti-Inflammatory Applications
2-(Pyrimidin-5-yl)acetamide derivatives have been studied for their anti-inflammatory properties. They are known to inhibit the expression and activities of key inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and certain interleukins . This inhibition can potentially reduce inflammation and aid in the treatment of various inflammatory disorders.
Anti-Fibrosis Activity
In the field of anti-fibrosis, 2-(Pyrimidin-5-yl)acetamide derivatives have shown promising results. These compounds have been evaluated against immortalized rat hepatic stellate cells and found to exhibit better anti-fibrotic activities than some existing drugs . They effectively inhibited the expression of collagen and the content of hydroxyproline in cell culture medium, indicating potential as novel anti-fibrotic drugs .
Anticancer Research
Pyrimidine derivatives, including 2-(Pyrimidin-5-yl)acetamide, are being explored for their anticancer properties. The synthesis of novel amide-functionalized compounds has led to biological evaluations indicating potential as anticancer agents . These studies are crucial for developing new treatments targeting various forms of cancer.
Medicinal Chemistry
The pyrimidine moiety is a privileged structure in medicinal chemistry, and 2-(Pyrimidin-5-yl)acetamide plays a significant role in the construction of heterocyclic compound libraries with potential biological activities. Its derivatives are synthesized and tested for a wide range of pharmacological effects, contributing to the discovery of new therapeutic agents .
Drug Development
The structure–activity relationships (SARs) of pyrimidine derivatives are extensively studied to develop new drugs with enhanced anti-inflammatory activities and minimal toxicity. 2-(Pyrimidin-5-yl)acetamide serves as a core structure for synthesizing novel analogs in this pursuit .
Pharmacological Effects
Research has highlighted the diverse pharmacological effects of pyrimidine derivatives, including antimicrobial, antiviral, antitumor, and antifibrotic compounds. The versatility of 2-(Pyrimidin-5-yl)acetamide derivatives in pharmacology underscores their importance in drug discovery and development .
Mechanism of Action
Target of Action
Pyrimidine derivatives, which include 2-(pyrimidin-5-yl)acetamide, are known to interact with various biological targets and exhibit a broad spectrum of biological activities .
Mode of Action
It’s worth noting that pyrimidine derivatives have been reported to exhibit anti-inflammatory effects, which are attributed to their inhibitory response against the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
It’s known that pyrimidine derivatives can influence a variety of biological activities, suggesting their involvement in multiple biochemical pathways .
Result of Action
Pyrimidine derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
2-pyrimidin-5-ylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O/c7-6(10)1-5-2-8-4-9-3-5/h2-4H,1H2,(H2,7,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGVWGCUNGMDSNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=N1)CC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30630450 |
Source
|
| Record name | 2-(Pyrimidin-5-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyrimidin-5-yl)acetamide | |
CAS RN |
5267-02-7 |
Source
|
| Record name | 2-(Pyrimidin-5-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30630450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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